Cas no 5666-12-6 (Tripyrrolidinophsphine)

Tripyrrolidinophosphine is a tertiary phosphine ligand characterized by its three pyrrolidine substituents attached to a central phosphorus atom. This structure imparts significant electron-donating properties, enhancing its utility in transition metal-catalyzed reactions, particularly in cross-coupling and hydrogenation processes. The ligand’s steric bulk and strong σ-donor capability improve catalytic activity and selectivity, making it valuable in fine chemical and pharmaceutical synthesis. Its stability under aerobic conditions and compatibility with a range of solvents further contribute to its practicality in industrial and laboratory settings. Tripyrrolidinophosphine is often preferred for its balance of reactivity and ease of handling compared to more sensitive phosphine ligands.

Tripyrrolidinophsphine structure

Product Name:Tripyrrolidinophsphine

CAS No:5666-12-6

MF:C₁₂H₂₄N₃P

MW:241.312823295593

MDL:MFCD01863555

CID:377204

PubChem ID:329767760

Update Time:2025-06-07

Tripyrrolidinophsphine Chemical and Physical Properties

Names and Identifiers

- Pyrrolidine,1,1',1''-phosphinidynetris-
- Tripyrrolidinophosphine
- TRIPYRROLIDINOPHSPHINE
- Phosphorous acid tripyrrolidide
- Tris(N-pyrrolidinyl)phosphine
- Tris(pyrrolidino)phosphine
- Tris(1-pyrrolidinyl)phosphine
- Tri(pyrrolidin-1-yl)phosphine
- Pyrrolidine, 1,1',1''-phosphinidynetris-
- Tripyrrolizinophosphine
- tripyrrolidin-1-yl-phosphane
- Tri(pyrrolidin-1-yl)phosphane
- RL04141
- AK676810
- 1-[di(1-pyrrolidinyl)phosphi
- TRIS(1-PYRROLIDINYL)PHOSPHINE 97
- SCHEMBL1500455
- starbld0015721
- 1-[di(1-pyrrolidinyl)phosphino]pyrrolidine
- CS-0097343
- SCHEMBL3637392
- AKOS025296149
- 5666-12-6
- Tris(1-pyrrolidinyl)phosphine, 97%
- Tripyrrolidin-1-ylphosphane
- F10273
- 6415-02-7
- TRIS(1-PYRROLIDINYL)PHOSPHINE 97
- J-524158
- SY263741
- Tri(1-pyrrolidinyl)phosphine
- MFCD01863555
- C12H24N3P
- 1-[BIS(PYRROLIDIN-1-YL)PHOSPHANYL]PYRROLIDINE
- Tripyrrolidinophsphine
- MDL： MFCD01863555
- Inchi： 1S/C12H24N3P/c1-2-8-13(7-1)16(14-9-3-4-10-14)15-11-5-6-12-15/h1-12H2
- InChI Key： PXFLCAQHOZXYED-UHFFFAOYSA-N
- SMILES： P(N1CCCC1)(N1CCCC1)N1CCCC1

Computed Properties

Exact Mass: 241.17102
Monoisotopic Mass: 241.17078478g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 180
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 9.7
XLogP3: 2.1

Experimental Properties

Color/Form: Not determined
Density: 1.041 at 25 °C
1.049 g/mL at 25 °C(lit.)
Boiling Point: 104 °C/0.1 mmHg(lit.)
Flash Point: Fahrenheit: 208.4 ° f
Celsius: 98 ° c
Refractive Index: n20/D 1.528
n20/D 1.53(lit.)
PSA: 9.72
Solubility: Not determined

Tripyrrolidinophsphine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： 26-36
Hazardous Material Identification：
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Tripyrrolidinophsphine Pricemore >>

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